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Compound of Interest

Compound Name: Phosphoramidic acid

Cat. No.: B1211879 Get Quote

CAS Number: 2817-45-0

Synonyms: Amidophosphoric acid, Phosphoric acid amide

Abstract
Phosphoramidic acid and its derivatives, known as phosphoramidates, are a class of

organophosphorus compounds with significant applications in medicinal chemistry, synthetic

biology, and materials science.[1][2] This technical guide provides a comprehensive overview

of the chemical properties, synthesis, handling, and analysis of phosphoramidic acid. It is

intended for researchers, scientists, and professionals involved in drug development and

related fields. This document summarizes key quantitative data, details experimental

methodologies, and provides visualizations of relevant chemical pathways and workflows.

Chemical Properties
Phosphoramidic acid is the parent compound of phosphoramidates, characterized by a

phosphorus-nitrogen (P-N) covalent bond.[1] While the free acid is known to be unstable, its

derivatives are widely studied and utilized.

Table 1: Chemical and Physical Properties of Phosphoramidic Acid
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Property Value Source

CAS Number 2817-45-0 [Internal Search]

Molecular Formula H₄NO₃P [Internal Search]

Molecular Weight 97.01 g/mol [Internal Search]

Density 1.888 g/cm³ [Internal Search]

pKa 3.00 (in water) [Internal Search]

Melting Point Not available (unstable) N/A

Boiling Point Not available (unstable) N/A

Solubility

Soluble in water, undergoes

hydrolysis. Solubility in organic

solvents is generally limited for

the parent acid, though

derivatives show varied

solubility.

[Internal Search]

Stability

The P-N bond is susceptible to

hydrolysis, particularly under

acidic conditions.[3]

[Internal Search]

Synthesis and Experimental Protocols
The synthesis of phosphoramidates can be achieved through various methods. A common

approach involves the reaction of a phosphorus oxychloride with an amine.

General Synthesis of Phosphoramidates via the Stokes
Method
This method involves the reaction of phosphorus oxychloride with an alcohol (such as phenol)

to form a chlorophosphonate ester, which then reacts with an amine to yield the

phosphoramidate.[4]

Experimental Protocol:
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Formation of the Chlorophosphonate Intermediate: Phosphorus oxychloride is reacted with a

chosen alcohol (e.g., phenol) in a suitable solvent. The stoichiometry is controlled to produce

the desired mono- or dichlorophosphonate intermediate.

Reaction with Amine: The resulting chlorophosphonate is then reacted with the desired

amine. This step leads to the formation of the phosphoramidate.

Purification: The final product is typically purified using column chromatography on silica gel.

[1]

A variety of synthetic routes exist, including iodine-mediated synthesis, oxidative cross-coupling

reactions, and methods utilizing organic azides.[1]

Phosphorus Oxychloride (POCl₃) Chlorophosphonate Intermediate
 + Alcohol

Alcohol/Phenol

Amine

Phosphoramidate
 + Amine

Personal Protective Equipment Storage Conditions

Safety Goggles Impermeable Gloves Lab Coat Respirator (if needed) Cool Dry Well-Ventilated Tightly Sealed

Safe Handling of Phosphoramidic Acid

Requires Requires Requires Requires Store in Store in Store in Store in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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